Cas no 139957-92-9 (Carbamic acid, (4-ethynylphenyl)-, ethyl ester)

Carbamic acid, (4-ethynylphenyl)-, ethyl ester structure
139957-92-9 structure
Product Name:Carbamic acid, (4-ethynylphenyl)-, ethyl ester
CAS No:139957-92-9
MF:C11H11NO2
MW:189.210542917252
CID:1283000
Update Time:2024-08-04

Carbamic acid, (4-ethynylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (4-ethynylphenyl)-, ethyl ester
    • Carbamic acid, N-(4-ethynylphenyl)-, ethyl ester
    • Inchi: 1S/C11H11NO2/c1-3-9-5-7-10(8-6-9)12-11(13)14-4-2/h1,5-8H,4H2,2H3,(H,12,13)
    • InChI Key: KIGVFEUMTQFPIU-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)NC1=CC=C(C#C)C=C1

Computed Properties

  • Exact Mass: 189.07903

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 244.3±23.0 °C(Predicted)
  • PSA: 38.33
  • pka: 13.33±0.70(Predicted)
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